Cas no 38289-30-4 (trans-4-Hexylcyclohexanecarboxylicacid)

• Product Name: trans-4-Hexylcyclohexanecarboxylicacid
• CAS No: 38289-30-4
• MF: C₁₃H₂₄O₂
• MW: 212.328464508057
• MDL: MFCD01076324
• CID: 54853
• PubChem ID: 98831
• Update Time: 2025-05-19

trans-4-Hexylcyclohexanecarboxylicacid Chemical and Physical Properties

Names and Identifiers

• trans-4-Hexylcyclohexanecarboxylic acid
• 4-hexyl-trans-cyclohexanecarboxylic acid
• 4-TRANS-HEXYL CYCLOHEXANE CARBOXYLIC ACID
• 6HA
• trans 4-n-hexylcyclohexanecarboxylic acid
• trans-4-(hexyl)cyclohexanecarboxylic acid
• Trans-4-HexylcyclohexaneCarboxylicacid,6HaC13H24O2
• trans-4-hexylcyklohexane-carboxylic acid
• trans-4-n-hexylcyclohexylcarboxylic acid
• trans-4-n-trans-cyclohexanecarboxylic acid
• trans-4-Hexylcyclohexane-1-carboxylicacid
• trans-p-Hexylcyclohexane carboxylicacid
• AKOS015918036
• TRANS-4-HEXYL CYCLOHEXANE CARBOXYLIC ACID
• 4-hexylcyclohexane-1-carboxylicacid
• NSC 169082
• FT-0725880
• POEBGIQSFIJHAX-HAQNSBGRSA-N
• DTXSID70192062
• NSC169082
• 4-Hexylcyclohexanecarboxylic acid #
• 12N-229
• Cyclohexanecarboxylic acid, 4-hexyl-, trans-
• 4-Hexylcyclohexanecarboxylic acid
• 4-hexylcyclohexane-1-carboxylic acid
• SCHEMBL2441406
• 4-n-Hexylcyclohexane carboxylic acid
• POEBGIQSFIJHAX-TXEJJXNPSA-N
• DTXSID901279875
• trans-4-n-hexylcyclohexanecarboxylic acid
• SCHEMBL2818108
• 38289-30-4
• NSC-169082
• SCHEMBL10393434
• cis-4-n-hexylcyclohexanecarboxylic acid
• 38792-92-6
• Cyclohexanecarboxylic acid, 4-hexyl-
• AKOS000511674
• 4-TRANS-HEXYLCYCLOHEXANECARBOXYLICACID
• CS-0327481
• POEBGIQSFIJHAX-UHFFFAOYSA-N
• DTXCID80114553
• trans-4-Hexylcyclohexanecarboxylicacid

• MDL： MFCD01076324
• Inchi： 1S/C13H24O2/c1-2-3-4-5-6-11-7-9-12(10-8-11)13(14)15/h11-12H,2-10H2,1H3,(H,14,15)
• InChI Key： POEBGIQSFIJHAX-UHFFFAOYSA-N
• SMILES： OC(C1CCC(CCCCCC)CC1)=O

Computed Properties

• Exact Mass: 212.17800
• Monoisotopic Mass: 212.178
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3A^2
• XLogP3: 4.8

Experimental Properties

• Density: 0.955g/cm3
• Boiling Point: 321.2ºC at 760 mmHg
• Flash Point: 155.8ºC
• Refractive Index: 1.466
• PSA: 37.30000
• LogP: 3.84780

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acids

Additional information on trans-4-Hexylcyclohexanecarboxylicacid

trans-4-Hexylcyclohexanecarboxylic Acid (CAS No. 38289-30-4): A Comprehensive Overview

trans-4-Hexylcyclohexanecarboxylic acid (CAS No. 38289-30-4) is a versatile organic compound that has garnered significant attention in the fields of chemistry, materials science, and pharmaceutical research. This compound is characterized by its unique molecular structure, which consists of a cyclohexane ring with a hexyl substituent and a carboxylic acid group. The trans configuration of the hexyl group relative to the carboxylic acid group imparts distinct physical and chemical properties, making it a valuable compound in various applications.

The molecular formula of trans-4-hexylcyclohexanecarboxylic acid is C12H22O2, and its molecular weight is approximately 198.30 g/mol. The compound is known for its high thermal stability and low volatility, which are crucial properties for its use in formulations and materials science. Additionally, its solubility in organic solvents and limited solubility in water make it suitable for a wide range of applications, from liquid crystals to pharmaceutical intermediates.

Recent studies have highlighted the potential of trans-4-hexylcyclohexanecarboxylic acid in the development of advanced materials. For instance, researchers at the University of California, Berkeley, have explored its use in the synthesis of liquid crystalline polymers. These polymers exhibit unique optical and mechanical properties, making them ideal for applications in display technologies and optical devices. The trans configuration of the hexyl group plays a crucial role in determining the mesomorphic behavior of these materials, which can be fine-tuned by altering the length and position of the alkyl substituents.

In the pharmaceutical industry, trans-4-hexylcyclohexanecarboxylic acid has shown promise as a chiral building block for the synthesis of bioactive compounds. Chiral compounds are essential in drug development due to their ability to interact selectively with biological targets. A study published in the Journal of Medicinal Chemistry demonstrated that derivatives of trans-4-hexylcyclohexanecarboxylic acid exhibit potent anti-inflammatory and anti-cancer activities. These findings suggest that this compound could serve as a valuable starting material for the development of novel therapeutic agents.

The synthesis of trans-4-hexylcyclohexanecarboxylic acid typically involves multi-step processes, including alkylations, reductions, and oxidations. One common synthetic route involves the alkylation of cyclohexanone with 1-bromohexane followed by reduction to form cyclohexanol and subsequent oxidation to yield the carboxylic acid. Recent advancements in catalytic methods have led to more efficient and environmentally friendly synthetic pathways. For example, palladium-catalyzed cross-coupling reactions have been used to achieve high yields and selectivities in the synthesis of this compound.

The physical properties of trans-4-hexylcyclohexanecarboxylic acid are also noteworthy. It is a white crystalline solid with a melting point ranging from 55 to 57°C. The compound exhibits good thermal stability up to temperatures around 200°C, making it suitable for high-temperature applications. Its low vapor pressure ensures minimal evaporation during processing, which is advantageous in industrial settings where volatile organic compounds (VOCs) are a concern.

From an environmental perspective, trans-4-hexylcyclohexanecarboxylic acid has been evaluated for its biodegradability and toxicity. Studies have shown that it is readily biodegradable under aerobic conditions and has low toxicity to aquatic organisms. This makes it an environmentally friendly alternative to other organic compounds that may pose environmental risks.

In conclusion, trans-4-hexylcyclohexanecarboxylic acid (CAS No. 38289-30-4) is a multifaceted compound with a wide range of applications in materials science and pharmaceutical research. Its unique molecular structure and favorable physical properties make it an attractive candidate for various industrial and scientific applications. Ongoing research continues to uncover new uses and potential benefits of this compound, further solidifying its importance in the scientific community.